Cas no 2153146-88-2 ((1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate)
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate Chemical and Physical Properties
Names and Identifiers
-
- (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate
- EN300-7141893
- 2153146-88-2
-
- Inchi: 1S/C12H14N2O3S/c1-10-3-5-12(6-4-10)18(15,16)17-9-11-7-8-14(2)13-11/h3-8H,9H2,1-2H3
- InChI Key: UYRSBMZNOYONPX-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC1C=CN(C)N=1
Computed Properties
- Exact Mass: 266.07251349g/mol
- Monoisotopic Mass: 266.07251349g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 358
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 69.6Ų
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7141893-0.05g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 0.05g |
$528.0 | 2025-03-12 | |
| Enamine | EN300-7141893-0.1g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 0.1g |
$553.0 | 2025-03-12 | |
| Enamine | EN300-7141893-0.25g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 0.25g |
$579.0 | 2025-03-12 | |
| Enamine | EN300-7141893-0.5g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 0.5g |
$603.0 | 2025-03-12 | |
| Enamine | EN300-7141893-1.0g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 1.0g |
$628.0 | 2025-03-12 | |
| Enamine | EN300-7141893-2.5g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 2.5g |
$1230.0 | 2025-03-12 | |
| Enamine | EN300-7141893-5.0g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 5.0g |
$1821.0 | 2025-03-12 | |
| Enamine | EN300-7141893-10.0g |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate |
2153146-88-2 | 95.0% | 10.0g |
$2701.0 | 2025-03-12 |
(1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate
Comprehensive Overview of (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2153146-88-2)
The compound (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2153146-88-2) is a specialized sulfonate ester derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1-methyl-1H-pyrazol-3-yl moiety linked to a 4-methylbenzene sulfonate group, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.
In recent years, the demand for high-purity sulfonate esters like 2153146-88-2 has surged due to their role in kinase inhibitor development, a hot topic in oncology research. The compound’s pyrazole core is a privileged scaffold in medicinal chemistry, often associated with anti-inflammatory and antimicrobial properties. This aligns with frequent searches on platforms like PubMed and Google Scholar for "pyrazole derivatives in drug design" or "sulfonate esters as synthetic intermediates," reflecting its relevance in cutting-edge science.
From a synthetic chemistry perspective, (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate exemplifies the growing interest in tailored sulfonylation reagents. Its stability under mild conditions makes it ideal for late-stage functionalization—a technique widely discussed in green chemistry forums. Laboratories optimizing catalytic processes or flow chemistry setups often explore such compounds to reduce waste and improve yields, addressing the industry’s push toward sustainable synthesis.
The compound’s CAS No. 2153146-88-2 is frequently cross-referenced in patents related to heterocyclic chemistry, particularly in applications like polymer stabilizers or electronic materials. This connects to trending queries about "advanced material additives" and "high-performance polymers," highlighting its interdisciplinary utility. Analytical studies emphasize its characterization via NMR, HPLC, and mass spectrometry, ensuring reproducibility—a critical factor for compliance with Good Manufacturing Practices (GMP).
Beyond industrial uses, 2153146-88-2 is studied for its potential in bioconjugation techniques, a method pivotal in antibody-drug conjugates (ADCs) development. This resonates with the booming interest in targeted cancer therapies, a frequently searched topic in both academic and public domains. Its methylbenzene sulfonate group’s reactivity enables selective modifications, a feature exploited in proteomics and diagnostic reagent design.
In summary, (1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate (CAS No. 2153146-88-2) stands at the intersection of multiple high-impact fields. Its adaptability to medicinal chemistry, material science, and biotechnology underscores its value as a research tool, while its alignment with sustainability goals and therapeutic innovation ensures continued relevance in scientific discourse.
2153146-88-2 ((1-methyl-1H-pyrazol-3-yl)methyl 4-methylbenzene-1-sulfonate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)